5-(Difluoromethyl)-1-methylpyrazolo[4,3-b]pyridin-6-amine;hydrochloride

• IUPAC Name: 5-(difluoromethyl)-1-methylpyrazolo[4,3-b]pyridin-6-amine;hydrochloride
• InChI: InChI=1S/C8H8F2N4.ClH/c1-14-6-2-4(11)7(8(9)10)13-5(6)3-12-14;/h2-3,8H,11H2,1H3;1H
• InChI Key: KPCNVULCFFHQND-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)N=C(C(=C2)N)C(F)F.Cl
• Molecular Formula: C8H9ClF2N4
• Molecular Weight: 234.63 g/mol

Description

“5-(Difluoromethyl)-1-methylpyrazolo[4,3-b]pyridin-6-amine;hydrochloride” is a chemical compound with the CAS Number: 2287316-28-1. It has a molecular weight of 234.64. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. These processes have seen significant advances in recent years, benefiting from the invention of multiple difluoromethylation reagents.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8F2N4.ClH/c1-14-6-2-4 (11)7 (8 (9)10)13-5 (6)3-12-14;/h2-3,8H,11H2,1H3;1H. This code provides a unique representation of the compound’s molecular structure.

Chemical Reactions Analysis

The compound can be involved in various chemical reactions. For instance, difluoromethylation of C (sp2)–H bond has been accomplished through Minisci-type radical chemistry. Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 234.64. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The field of difluoromethylation has seen significant advances in recent years. The development of new difluoromethylation reagents and methods has streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry. Future research may focus on further improving these methods and exploring the potential applications of difluoromethylated compounds in various fields.